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Compound of Interest

Compound Name: Crbn ligand-13

Cat. No.: B15620644

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with CRBN ligand-13. The following procedures are
designed to ensure the safe handling, use, and disposal of this compound, minimizing risk and
establishing a secure laboratory environment.

Hazard Identification and Classification

CRBN ligand-13 is classified with several hazards that necessitate careful handling.[1] The
GHS classification indicates it is harmful if swallowed, causes skin and serious eye irritation,
and may cause respiratory irritation.[1]

Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A o

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation

Personal Protective Equipment (PPE)
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To mitigate the risks associated with handling CRBN ligand-13, the following personal

protective equipment is mandatory.[1]

PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Wear protective gloves. Nitrile
or neoprene gloves are
recommended. Inspect gloves

for integrity before use.

Body Protection

Protective clothing

Wear a lab coat or other
suitable protective clothing to

prevent skin contact.

Eye and Face Protection

Eye protection/face protection

Safety glasses with side
shields or goggles are
required. A face shield may be

necessary for splash hazards.

Respiratory Protection

Respirator

Use only outdoors or in a well-
ventilated area.[1] If dust or
aerosols may be generated, a
NIOSH-approved respirator is
recommended.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential for the safe handling of CRBN ligand-13.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid form or preparing solutions.[1]

o Ensure safety equipment, including an eyewash station and safety shower, is readily

accessible.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b15620644?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15620644?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Avoid the formation of dust and aerosols.[1]

2. Handling the Compound:

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the laboratory area where the compound is handled.[1]
e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

e Avoid contact with skin and eyes.[1]

3. Storage:

o Store in a well-ventilated place and keep the container tightly closed.[1]

e The recommended storage temperature is at room temperature.[1]

Emergency Procedures

In the event of exposure or a spill, immediate action is critical.
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Incident First Aid Measures

Rinse mouth.[1] Do NOT induce vomiting. Seek
If Swallowed , _ , _
immediate medical attention.

Take off contaminated clothing and wash it
i before reuse.[1] Wash with plenty of soap and

If on Skin S _
water.[1] If skin irritation occurs, seek medical

attention.

Remove victim to fresh air and keep at rest in a
If Inhaled position comfortable for breathing.[1] Call a

poison center or doctor if you feel unwell.

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : .y N :
do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.

Use full personal protective equipment.[1]
Spill Absorb spills with an inert material and place in

a suitable container for disposal.[1]

Disposal Plan

Dispose of CRBN ligand-13 and its containers in accordance with local, state, and federal
regulations.[1] Do not allow the chemical to enter drains.[2] Contaminated packaging should be
treated as hazardous waste.

Experimental Workflow: PROTAC Mechanism of
Action

CRBN ligand-13 is a ligand for the E3 ubiquitin ligase Cereblon (CRBN) and is used in the
development of Proteolysis Targeting Chimeras (PROTACS).[3] PROTACSs are bifunctional
molecules that recruit a target protein to an E3 ligase, leading to the ubiquitination and
subsequent degradation of the target protein by the proteasome.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15620644?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W1004786/CRBN-ligand-13-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/315447168603258943/T205143
https://www.benchchem.com/product/b15620644?utm_src=pdf-body
https://www.medchemexpress.com/crbn-ligand-13.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

General PROTAC Mechanism Involving a CRBN Ligand

PROTAC-mediated Ternary Complex Formation
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Caption: General workflow of a PROTAC utilizing a CRBN ligand to induce target protein
degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

